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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorophenol

Cat. No.: B1218851 Get Quote

An In-depth Technical Guide to 2-Amino-4,6-
dichlorophenol
This technical guide provides a comprehensive overview of 2-Amino-4,6-dichlorophenol, a
significant chemical intermediate in the pharmaceutical and chemical industries. The document

is intended for researchers, scientists, and professionals involved in drug development and

chemical synthesis, offering detailed information on its chemical properties, synthesis

protocols, and key applications.

Chemical and Physical Properties
2-Amino-4,6-dichlorophenol is a halogenated aromatic amine and phenol derivative. Its

chemical structure and properties make it a versatile precursor in various synthetic pathways.

Table 1: Physicochemical Properties of 2-Amino-4,6-dichlorophenol
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Property Value Source

Molecular Formula C₆H₅Cl₂NO [1][2][3][4][5][6]

Molecular Weight 178.02 g/mol [1][3][6][7]

CAS Number 527-62-8 [1][2][3][8]

Appearance

Off-white to light brown or ash-

colored solid; often appears as

long needles.

[1][6][8]

Melting Point
95-96 °C (203-205 °F), may

decompose.
[3][8]

Solubility

Soluble in water and organic

solvents such as benzene and

carbon disulfide. Less soluble

in petroleum ether.

[1][3]

Stability

May be sensitive to prolonged

exposure to air and/or light.[2]

[6][7][8] The pure compound is

very stable, but impurities can

reduce its stability.[3]

Synthesis of 2-Amino-4,6-dichlorophenol
The primary route for the synthesis of 2-Amino-4,6-dichlorophenol is the reduction of 2,4-

dichloro-6-nitrophenol.[3][9] This transformation can be achieved through various reduction

methods, including catalytic hydrogenation and chemical reduction.

This method involves the reduction of 2,4-dichloro-6-nitrophenol using hydrogen gas in the

presence of a palladium on carbon (Pd/C) catalyst.

Methodology:

A mixture of 10 g (0.048 moles) of 2,4-dichloro-6-nitrophenol and 0.2 g of 5% palladium on

carbon is slurried in 250 ml of glacial acetic acid in a hydrogenation bottle.[10]
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The bottle is stoppered and placed under an atmosphere of 40 psi hydrogen.[10]

The mixture is shaken at room temperature, and the hydrogen is replenished as it is

consumed during the reaction.[10]

After approximately 4.5 hours, the hydrogen uptake is complete.[10]

The reaction mixture is then filtered through a sintered glass funnel to remove the catalyst.

[10]

The filtrate is concentrated under reduced pressure to remove the solvent, yielding a

quantitative amount of the product.[10]

This protocol utilizes sodium bisulfite as the reducing agent to convert the nitro group to an

amino group.

Methodology:

To a suspension of 2,4-dichloro-6-nitrophenol (60.0 g, 288 mmol) in a mixture of ethanol (250

mL) and water (250 mL), add sodium bisulfite (251 g, 1.44 mol) in batches.[6][11]

The reaction mixture is stirred at 65 °C for 4 hours.[6][11]

Upon completion of the reaction, the mixture is concentrated under vacuum.[6][11]

The residue is diluted with saturated aqueous sodium bicarbonate (500 mL) and extracted

with ethyl acetate (4 x 200 mL).[6][11]

The combined organic layers are washed with brine and dried with anhydrous magnesium

sulfate.[6][11]

The solvent is removed under vacuum, and the resulting residue is purified by silica gel

column chromatography using a gradient of 0-50% ethyl acetate in hexane as the eluent.[6]

The fractions containing the desired product are collected and concentrated to yield 2-
Amino-4,6-dichlorophenol as a colorless powder (30.6 g, 60% yield).[6][11]

Product Confirmation:
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¹H NMR (CDCl₃): δ 3.92 (s, 2H), 5.36 (s, 1H), 6.59 (d, J = 2.1Hz, 1H), 6.71 (d, J = 2.1Hz,

1H).[6][11]

Mass Spectrometry: MS (M+H)⁺: 178.[6][11]

2,4-dichloro-6-nitrophenol Reduction 2-Amino-4,6-dichlorophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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